Cas no 1353945-73-9 (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid)

• Product Name: 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid
• CAS No: 1353945-73-9
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• MDL: MFCD21098716
• CID: 2091128
• PubChem ID: 66569878
• Update Time: 2025-06-23

1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid
• 1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidine-2-carboxylic acid
• DB-290850
• 1353945-73-9
• 1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidine-2-carboxylic acid
• 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylicacid
• AKOS024463704

• MDL： MFCD21098716
• Inchi： 1S/C12H17N3O3S/c1-18-10-7-9(13-12(14-10)19-2)15-6-4-3-5-8(15)11(16)17/h7-8H,3-6H2,1-2H3,(H,16,17)
• InChI Key： AIEWMEUWZXHARP-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCCC1C(=O)O)OC

Computed Properties

• Exact Mass: 283.09906259g/mol
• Monoisotopic Mass: 283.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid

Introduction to 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid (CAS No. 1353945-73-9)

1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1353945-73-9, belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation in drug discovery and development. The presence of both pyrimidine and piperidine moieties in its structure suggests a high degree of versatility, which is often exploited in medicinal chemistry to modulate biological targets effectively.

The chemical structure of 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid consists of a pyrimidine ring substituted with a methoxy group at the 6-position and a methylthio group at the 2-position, connected to a piperidine ring through a carboxylic acid linkage. This arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological receptors. The pyrimidine moiety is particularly relevant in medicinal chemistry, as it is a common scaffold in many bioactive molecules, including antiviral and anticancer agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. One notable area of study has been its potential role in modulating kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have become increasingly important in the treatment of cancers and inflammatory diseases, and compounds like 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid may offer novel mechanisms of action.

Moreover, the methoxy and methylthio substituents on the pyrimidine ring are known to enhance the binding affinity of the compound to biological targets. These functional groups can participate in hydrogen bonding and hydrophobic interactions, which are crucial for effective drug-receptor binding. The piperidine ring, on the other hand, is known for its ability to improve oral bioavailability and metabolic stability, making it an attractive moiety for drug development. The carboxylic acid group at the terminal position provides a site for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the compound.

Recent studies have also explored the synthetic pathways for 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid, aiming to develop efficient and scalable methods for its production. The synthesis typically involves multi-step reactions, including condensation reactions between pyrimidine derivatives and piperidine precursors. Advances in synthetic chemistry have enabled the introduction of new functional groups with greater precision, leading to improved yields and purity of the final product. These advancements are crucial for ensuring that pharmaceutical-grade material is available for preclinical and clinical studies.

The pharmacokinetic profile of 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable solubility and moderate metabolic stability. These characteristics make it a promising candidate for further development into a drug candidate.

In conclusion, 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid (CAS No. 1353945-73-9) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.